1-(4-Ethyl-2-mercaptophenyl)propan-2-one

• Molecular Formula: C11H14OS
• Molecular Weight: 194.30 g/mol
• IUPAC Name: 1-(4-ethyl-2-sulfanylphenyl)propan-2-one
• InChI: InChI=1S/C11H14OS/c1-3-9-4-5-10(6-8(2)12)11(13)7-9/h4-5,7,13H,3,6H2,1-2H3
• InChI Key: DAPHLFFCRLDGHQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)CC(=O)C)S

Description

1-(4-Ethyl-2-mercaptophenyl)propan-2-one is a substituted aryl ketone featuring a propan-2-one backbone attached to a 4-ethyl-2-mercaptophenyl group. The mercapto (-SH) substituent at the ortho position and the ethyl group at the para position on the phenyl ring contribute to its distinct electronic and steric properties. This compound is of interest in organic synthesis due to the reactivity of the thiol group, which can participate in disulfide bond formation, metal coordination, and nucleophilic substitutions .

Comparison with Similar Compounds

Table 1: Substituent Effects on Key Properties

Compound Name	Substituents	Molecular Formula	Key Features
1-(4-Ethyl-2-mercaptophenyl)propan-2-one	4-Ethyl, 2-SH	C₁₁H₁₄OS	-SH group enables redox activity and metal binding. Ethyl enhances lipophilicity.
1-(Benzothiazol-2'-ylthio)propan-2-one	Benzothiazolylthio	C₁₀H₉NOS₂	Bulkier heterocyclic substituent; higher steric hindrance. Used in condensation reactions.
1-(4-Ethylphenyl)-2-methylpropan-1-one	4-Ethylphenyl, 2-methyl	C₁₂H₁₆O	Methyl group increases steric bulk; lacks sulfur, limiting redox applications.
1-(4-Methoxy-2-methylphenyl)propan-1-one	4-Methoxy, 2-methyl	C₁₁H₁₄O₂	Methoxy is electron-donating; enhances stability but reduces reactivity vs. -SH.
1-(5-Chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one	5-Cl, 2,3-I, 4-OCH₃	C₁₆H₁₂ClI₂O₂	Halogen substituents increase molecular weight and polarizability.

Key Observations :

• The mercapto group in the target compound distinguishes it from non-sulfur analogs, enabling unique reactivity (e.g., disulfide formation) .
• Ethyl and methyl substituents enhance lipophilicity but differ in steric effects; the ethyl group in the target compound balances bulk and flexibility .

Key Observations :

• The target compound’s synthesis likely parallels methods for sulfur-containing analogs, utilizing α-chloroacetone and thiol precursors .

Key Observations :

• The mercapto group in the target compound offers redox versatility, unlike methoxy or alkyl-substituted analogs .
• Halogenated derivatives (e.g., ) may prioritize electrophilic reactions over nucleophilic pathways due to electron-withdrawing effects .

Physical and Spectral Properties

• 1-(4-Ethyl-2-mercaptophenyl)propan-2-one : Expected IR peaks for -SH (~2550 cm⁻¹) and ketone C=O (~1700 cm⁻¹). NMR would show deshielding of aromatic protons near the -SH group.
• 1-(4-Methoxy-2-methylphenyl)propan-1-one : Distinct ¹H NMR signals for methoxy (~3.8 ppm) and methyl groups (~2.1 ppm).
• 1-(Benzothiazol-2'-ylthio)propan-2-one : X-ray crystallography confirms planar benzothiazole-thioether linkage, influencing crystal packing.